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Compound of Interest

Compound Name: 4-Sulfophthalic acid

Cat. No.: B1293581 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 4-Sulfophthalic acid (CAS 89-08-

7), a sulfonated derivative of phthalic acid. It details the chemical and physical properties,

synthesis, and analytical methods for this compound. The guide also explores its primary

applications as a crucial intermediate in the synthesis of dyes, pigments, and polymers, and

discusses its potential, though less documented, role in pharmaceutical research and

development. While direct biological activity and specific signaling pathway involvement of 4-
Sulfophthalic acid are not extensively reported in publicly available literature, this guide lays

the foundational chemical knowledge necessary for its further investigation and application in

various scientific fields.

Chemical and Physical Properties
4-Sulfophthalic acid is a white to off-white crystalline solid that is highly soluble in water.[1]

The presence of both carboxylic acid and sulfonic acid functional groups imparts a high degree

of polarity and acidity to the molecule.[2] It is typically available commercially as a 50%

aqueous solution.[3]

Table 1: Chemical and Physical Properties of 4-
Sulfophthalic Acid
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Property Value Reference(s)

CAS Number 89-08-7 [4]

Molecular Formula C₈H₆O₇S [4]

Molecular Weight 246.19 g/mol [4]

Appearance
White to off-white crystalline

solid
[1][2]

Solubility

Highly soluble in water; soluble

in polar organic solvents;

poorly soluble in non-polar

solvents.

[1]

Density
1.292 g/mL at 25 °C (for 50%

aq. solution)
[5]

Refractive Index
n20/D 1.447 (for 50% aq.

solution)
[5]

pKa -1.40 ± 0.50 (Predicted) [6]

InChI Key
WNKQDGLSQUASME-

UHFFFAOYSA-N
[2]

SMILES
O=C(O)c1ccc(cc1C(=O)O)S(O

)(=O)=O
[5]

Synthesis and Manufacturing
The primary industrial synthesis of 4-sulfophthalic acid involves the sulfonation of phthalic

anhydride.[1][7] This electrophilic aromatic substitution reaction is typically carried out using

fuming sulfuric acid (oleum) or sulfur trioxide.[1][2] The reaction conditions, such as

temperature and reaction time, are crucial for maximizing the yield of the desired 4-isomer and

minimizing the formation of the 3-sulfophthalic acid isomer and other byproducts.[1]

An alternative laboratory-scale synthesis involves the direct sulfonation of phthalic acid.[8]

Following the sulfonation reaction, 4-sulfophthalic acid can be isolated and purified, often

through recrystallization or chromatographic techniques.[1]
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Experimental Protocol: Synthesis of 4-Sulfophthalic
Acid by Sulfonation of Phthalic Anhydride
Materials:

Phthalic anhydride (10.01 g, 67.6 mmol)

Fuming sulfuric acid (oleum, 50%)

Round bottom flask (three-necked)

Condenser

Heating mantle

Absorption bottle

Procedure:

Add phthalic anhydride to the three-necked round bottom flask and heat to 140°C until

melted.[2]

Install a condenser and connect the outlet to an absorption bottle.

Gently heat the fuming sulfuric acid to release sulfur trioxide gas.

Introduce the sulfur trioxide gas into the flask containing the molten phthalic anhydride

through a glass tube.

Maintain the reaction temperature at 140°C for 2.5 hours.[2]

After the reaction is complete, cool the mixture and purify by vacuum distillation to obtain 4-
sulfophthalic acid.[2]

Note: This protocol is a general guideline based on available literature.[2] Optimization of

reaction conditions may be necessary to achieve desired yield and purity. Appropriate safety

precautions must be taken when handling fuming sulfuric acid and sulfur trioxide.
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Figure 1: General workflow for the synthesis of 4-Sulfophthalic acid.

Analytical Methods
The analysis and purification of 4-sulfophthalic acid are commonly performed using high-

performance liquid chromatography (HPLC).[6] Reversed-phase HPLC (RP-HPLC) with a C18

column is a suitable method for separating 4-sulfophthalic acid from phthalic acid and other

related compounds.[2]

Experimental Protocol: HPLC Analysis of 4-
Sulfophthalic Acid
Instrumentation and Conditions:

HPLC System: Waters 2695 separations module with a Waters 2996 photodiode array

detector.[2]

Column: C18 column (e.g., Venus-C18-5-100, 200 × 4.6 mm).[2]

Mobile Phase: 42:58 (v/v) mixture of methanol and water containing 0.15 mol/L of

ammonium dihydrogen phosphate.[2]

Flow Rate: 0.6 mL/min.[2]

Detection Wavelength: 240 nm.[2]

Column Temperature: 30°C.[2]

Injection Volume: 20 µL.[2]
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Sample Preparation:

For analysis of a sulfonation reaction mixture, the sample can be pretreated by hydrolysis or

alcoholysis to convert any remaining phthalic anhydride to phthalic acid or its ester for

accurate quantification.[2]

Hydrolysis: Add 50 mg of the sample to a round bottom flask with 15 mL of water. Heat and

stir at 90°C for 30 minutes. Transfer the solution to a 50 mL volumetric flask and dilute to the

mark with water.[2]

Prepare standard solutions of 4-sulfophthalic acid and phthalic acid in the mobile phase for

calibration.

Sample containing
4-Sulfophthalic Acid

Sample Pretreatment
(Hydrolysis/Alcoholysis) RP-HPLC Analysis Data Analysis

(Quantification)
Concentration of

4-Sulfophthalic Acid

Click to download full resolution via product page

Figure 2: Workflow for the HPLC analysis of 4-Sulfophthalic acid.

Spectroscopic methods such as Infrared (IR) spectroscopy and Mass Spectrometry (MS) are

also used for the characterization of 4-sulfophthalic acid.

Uses and Applications
4-Sulfophthalic acid is a versatile chemical intermediate with applications in various

industries.

Dye and Pigment Synthesis: It is a key precursor in the manufacturing of various dyes and

pigments.[1][9] The sulfonic acid group enhances the water solubility of the resulting dyes,

which is crucial for their application in textiles.[1]

Polymer Chemistry: 4-Sulfophthalic acid is used in the synthesis of certain polymers, where

it can act as a plasticizer or a monomer to improve properties such as flexibility and

durability.[1]
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Pharmaceutical Intermediate: It is described as an intermediate in the manufacturing of

various pharmaceutical compounds.[5] The sulfonated aromatic structure can be a building

block in the synthesis of more complex drug molecules.[5] However, specific examples of its

use in the synthesis of marketed drugs are not readily available in the public domain.

Other Applications: It can also be used as a pH regulator and in the formulation of

surfactants and dispersants.[9] Its trisodium salt is a known byproduct in the preparation of

D&C Yellow No. 10.

Biological Activity and Mechanism of Action
There is a significant lack of publicly available information specifically detailing the biological

activity, mechanism of action, or involvement in signaling pathways of 4-sulfophthalic acid.

Most toxicological and biological studies on related compounds focus on phthalic acid and its

esters (phthalates), which have markedly different chemical and biological properties.

Phthalates are known for their potential endocrine-disrupting effects and reproductive toxicity.

[10][11] However, these findings cannot be directly extrapolated to 4-sulfophthalic acid due to

the presence of the highly polar and acidic sulfonate group, which significantly alters its

physicochemical properties and likely its biological behavior.

Further research is required to elucidate the specific biological effects and toxicological profile

of 4-sulfophthalic acid.

Conclusion
4-Sulfophthalic acid (CAS 89-08-7) is a well-characterized chemical intermediate with

established applications in the dye, pigment, and polymer industries. Its synthesis and

analytical methods are well-documented, providing a solid foundation for its use in research

and manufacturing. While its role as a pharmaceutical intermediate is noted, a significant gap

exists in the understanding of its specific biological activities and mechanisms of action. For

researchers and drug development professionals, 4-sulfophthalic acid represents a

potentially useful sulfonated aromatic building block, but further investigation into its biological

properties is essential to fully realize its potential in medicinal chemistry and drug discovery.

The detailed chemical and analytical information provided in this guide serves as a starting

point for such future explorations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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